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Compound of Interest

Compound Name: L-ALANINE (15N)

Cat. No.: B1580382

Get Quote

Executive Summary
L-Alanine (

N) is a high-fidelity isotopic tracer and magnetic resonance probe that serves as a cornerstone
in structural biology and metabolomics. Unlike its abundant

N counterpart, the

N isotope possesses a nuclear spin of

, eliminating quadrupolar broadening and enabling high-resolution Nuclear Magnetic
Resonance (NMR) spectroscopy. In drug development, it acts as a critical "spin spy," revealing
protein backbone dynamics and mapping nitrogen flux in oncogenic metabolic reprogramming.
This guide synthesizes the physicochemical properties, synthesis pathways, and experimental
protocols for utilizing L-Alanine (

N) in advanced research.

Physicochemical & Isotopic Properties[1][2][3][4][5]
[6][7][8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1580382#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The utility of L-Alanine (

N) stems from the distinct nuclear physics of the nitrogen-15 isotope housed within the
zwitterionic amino acid structure.

Comparative Isotope Physics
The substitution of

N with

N fundamentally alters the magnetic resonance behavior of the molecule without perturbing its
biochemical kinetics (kinetic isotope effects are generally negligible for

N in this context).
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Property
L-Alanine (

N) (Natural)

L-Alanine (

N) (Enriched)
Relevance

Molecular Weight 89.09 g/mol 90.09 g/mol
Mass Spectrometry

shift (+1 Da)

Nitrogen Spin (

)
1 (Integer) 1/2 (Fractional)

N has no quadrupole

moment; lines are

sharp.

Natural Abundance ~99.63% >98% (Enriched)
Essential for signal

detection.

Gyromagnetic Ratio (

)

19.331

10

rad T

s

-27.116

10

rad T

s

Negative

affects NOE

enhancement

(requires inverse

gated decoupling).

NMR Sensitivity High (relative)

Low (~10

vs

H)

Requires cryoprobes

or hyperpolarization

for low concentrations.

Melting Point 297°C (sublimes) ~314.5°C (decomp)
High thermal stability

for solid-state NMR.

Chemical Shift References
In solid-state NMR, L-Alanine (

N) is a secondary reference standard.[1]

Standard Reference: Liquid NH

(0 ppm).

Solid L-Alanine (
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N) Shift:

43.0 ppm (relative to liq. NH

); often used to calibrate cross-polarization (CP) conditions due to its rigid crystal lattice and
favorable relaxation times.

Synthesis & Production: The Enzymatic Route
While chemical synthesis (Strecker synthesis) exists, it often yields racemic mixtures requiring

resolution. The enzymatic synthesis is the industry standard for producing pharmaceutical-

grade L-Alanine (

N) with high enantiomeric excess (>99% ee).

Coupled Enzyme System
This method utilizes Alanine Dehydrogenase (AlaDH) to reductively aminate pyruvate using

N-ammonium chloride. To make the reaction thermodynamically favorable and cost-effective, a
cofactor regeneration system using Glucose Dehydrogenase (GlcDH) recycles NADH.
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Figure 1: Enzymatic synthesis workflow. The cycle ensures 100% incorporation of the

N label into the L-enantiomer while recycling the expensive NADH cofactor.

Applications in NMR Spectroscopy[4][8][10][11][12]
L-Alanine (

N) is pivotal in both liquid and solid-state NMR for protein structure determination.

The "Spin Spy" Mechanism
Because

N has a spin of 1/2, it couples with protons (

H) and carbon (

C) to create multidimensional spectra (e.g., HSQC, HNCO).

Backbone Assignment: In proteins, the alanine methyl group (

) has a unique chemical shift (

17-22 ppm for

C, coupled to

N). Labeling with

N-Ala allows researchers to specifically "light up" alanine residues in a complex protein soup,
simplifying the assignment of the peptide backbone.

Relaxation Studies: The

N-

H bond vector is rigid. Measuring the relaxation rates (

,

) and heteronuclear NOE of this bond provides direct data on protein tumbling and internal
motion (dynamics) on the ps-ns timescale.
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Protocol: Solid-State NMR Referencing
Objective: Calibrate the spectrometer frequency for

N experiments.

Sample Prep: Pack ~10-30 mg of crystalline L-Alanine (

N) into a standard MAS (Magic Angle Spinning) rotor (3.2 mm or 4 mm).

Spinning: Spin at a moderate rate (e.g., 8-10 kHz).

Pulse Sequence: Use a Cross-Polarization (CP) sequence. Transfer magnetization from

H to

N to overcome the low sensitivity and long

of nitrogen.

Contact Time: 1 - 2 ms.[2]

Recycle Delay: 3 - 5 seconds (shorter than liquid samples due to efficient proton relaxation

in solids).

Calibration: Set the observed amine peak to 43.0 ppm (relative to liquid ammonia). This

effectively calibrates the field for subsequent experimental samples.

Metabolic Flux Analysis (MFA) in Oncology[14]
In drug development, particularly for pancreatic ductal adenocarcinoma (PDAC), L-Alanine (

N) is used to map nitrogen scavenging pathways. Cancer cells often upregulate transporters to
scavenge alanine for de novo nucleotide and amino acid synthesis.

The Biological Pathway
Tumor cells import L-Alanine via SLC transporters. Inside the mitochondria, Alanine

Transaminase (GPT2) transfers the
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N label from Alanine to

-Ketoglutarate, forming Glutamate (

N). This glutamate then acts as the nitrogen donor for biosynthesis.[3][4]

Experimental Protocol: In Vitro Isotope Tracing
Reagents:

Dialyzed Fetal Bovine Serum (dFBS) (to remove natural amino acids).

Custom DMEM lacking L-Alanine.

L-Alanine (

N, 99%) stock solution.[5][6]

Workflow:

Seeding: Seed cancer cells (e.g., PANC-1) in 6-well plates. Allow attachment (24h).

Pulse: Wash cells 2x with PBS. Replace media with Trace Media (DMEM + 10% dFBS + 0.5

mM L-Alanine-

N).

Incubation: Incubate for dynamic time points (e.g., 1h, 6h, 24h) to observe flux kinetics.

Quench: Rapidly aspirate media and wash with ice-cold saline. Add 80% MeOH (-80°C) to

quench metabolism instantly.

Extraction: Scrape cells, vortex, and centrifuge (14,000 x g, 4°C) to pellet protein. Collect

supernatant.

Analysis: Dry supernatant and derivatize (e.g., TBDMS) for GC-MS or run directly on LC-

MS/MS.

Data Interpretation: Calculate the Mass Isotopomer Distribution (MID). An M+1 shift in

Glutamate indicates active transamination of the tracer.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9996240/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5927620/
https://isotope.com/l-alanine-13c3-15n-cnlm-534-h-group
https://isotope.com/metabolomics-and-cellular-metabolism/l-alanine-13c9-15n-cnlm-534-h-01
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Environment

Cancer Cell (PDAC)

Media + L-Ala(15N)

SLC Transporter

Uptake

Intracellular
L-Ala(15N)

Mitochondria (GPT2)

Transport

Glutamate (15N) Pool

Transamination

Nucleotides / Proteins

Biosynthesis

LC-MS / GC-MS
(M+1 Detection)

Extraction

Click to download full resolution via product page

Figure 2: Metabolic Flux Analysis pathway. The

N label (Yellow) is traced from uptake through mitochondrial conversion to glutamate (Green),
enabling quantification of metabolic reprogramming.
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Handling, Storage, and Quality Control
To maintain the integrity of L-Alanine (

N) for sensitive experiments:

Storage: Store at Room Temperature (20-25°C) in a desiccator. While stable, it is

hygroscopic. Protect from light.[7]

Solubility: Highly soluble in water (~166 g/L).[8] For NMR stocks, dissolve in D

O or H

O/D

O mixtures depending on the experiment.

Sterility: For cell culture, use 0.22

m filtration. Do not autoclave if combined with glucose (Maillard reaction risk), though pure
alanine solutions are generally autoclavable.

QC Parameters:

Isotopic Enrichment: >98 atom %

N (Verify via Mass Spec).[9][6][7][10]

Chiral Purity: >99% L-isomer (Verify via Chiral HPLC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties & Applications[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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isotope-properties-applications-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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